Cas no 97914-60-8 (4-chloro-2-(difluoromethoxy)benzoic acid)

• Product Name: 4-chloro-2-(difluoromethoxy)benzoic acid
• CAS No: 97914-60-8
• MF: C₈H₅ClF₂O₃
• MW: 222.573308706284
• MDL: MFCD12828089
• CID: 803270
• PubChem ID: 13488467
• Update Time: 2025-04-19

4-chloro-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-4-chlorobenzoic
• 4-chloro-2-(difluoromethoxy)benzoic acid
• Benzoic acid, 4-chloro-2-(difluoromethoxy)-
• HGASHYZSZYKNEH-UHFFFAOYSA-N
• A929601
• J-514899
• AS-46356
• 97914-60-8
• DTXSID10542022
• MFCD12828089
• AKOS010637422
• CL9467
• 4-Chloro-2-(difluoromethoxy)benzoicacid
• FT-0699277

• MDL： MFCD12828089
• Inchi： 1S/C8H5ClF2O3/c9-4-1-2-5(7(12)13)6(3-4)14-8(10)11/h1-3,8H,(H,12,13)
• InChI Key： HGASHYZSZYKNEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 221.9895280g/mol
• Monoisotopic Mass: 221.9895280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.491±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives